Cas no 1214378-94-5 (Ethyl 4-Bromo-2-(trifluoromethyl)benzoate)

Ethyl 4-Bromo-2-(trifluoromethyl)benzoate structure

1214378-94-5 structure

Product Name:Ethyl 4-Bromo-2-(trifluoromethyl)benzoate

CAS No:1214378-94-5

MF:C₁₀H₈BrF₃O₂

MW:297.068532943726

CID:3166746

PubChem ID:46311286

Update Time:2024-11-03

Ethyl 4-Bromo-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-Bromo-2-(trifluoromethyl)benzoate
- CS-0195211
- 4-Bromo-2-(trifluoromethyl)benzoic acid ethyl ester
- ethyl4-bromo-2-(trifluoromethyl)benzoate
- MFCD14698181
- IDRJGROUCVPDJX-UHFFFAOYSA-N
- AKOS027425343
- 1214378-94-5
- AT30790
- MDL： MFCD14698181
- Inchi： 1S/C10H8BrF3O2/c1-2-16-9(15)7-4-3-6(11)5-8(7)10(12,13)14/h3-5H,2H2,1H3
- InChI Key： IDRJGROUCVPDJX-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

Exact Mass: 295.966
Monoisotopic Mass: 295.966
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 3.7

Ethyl 4-Bromo-2-(trifluoromethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019092734-1g	Ethyl 4-bromo-2-(trifluoromethyl)benzoate	1214378-94-5	97%	1g	$401.50	2023-09-04
TRC	E938323-2.5g	Ethyl 4-Bromo-2-(trifluoromethyl)benzoate	1214378-94-5		2.5g	$ 50.00	2022-06-05
TRC	E938323-5g	Ethyl 4-Bromo-2-(trifluoromethyl)benzoate	1214378-94-5		5g	$ 65.00	2022-06-05
TRC	E938323-25g	Ethyl 4-Bromo-2-(trifluoromethyl)benzoate	1214378-94-5		25g	$ 80.00	2022-06-05
Aaron	AR01DOCF-1g	Ethyl 4-bromo-2-(trifluoromethyl)benzoate	1214378-94-5	95%	1g	$206.00	2025-02-12
Aaron	AR01DOCF-5g	Ethyl 4-bromo-2-(trifluoromethyl)benzoate	1214378-94-5	95%	5g	$618.00	2025-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1265881-500mg	4-Bromo-2-(trifluoromethyl)benzoic acid ethyl ester	1214378-94-5	97%	500mg	￥1377.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1265881-1g	4-Bromo-2-(trifluoromethyl)benzoic acid ethyl ester	1214378-94-5	97%	1g	￥1574.00	2024-08-09

Ethyl 4-Bromo-2-(trifluoromethyl)benzoate Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

1214378-94-5 (Ethyl 4-Bromo-2-(trifluoromethyl)benzoate) Related Products

Recommended suppliers

Shandong Feiyang Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Feiyang Chemical Co., Ltd

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinan Hanyu Chemical Co.,Ltd.